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Dihydro Montelukast Sodium Salt Dihydro Montelukast Sodium Salt
Brand Name: Vulcanchem
CAS No.: 142147-98-6
VCID: VC0029053
InChI: InChI=1S/C35H38ClNO3S.Na/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29;/h3-9,11-12,14,16,20-21,32,40H,10,13,15,17-19,22-23H2,1-2H3,(H,38,39);/q;+1/p-1/t32-;/m1./s1
SMILES: CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)CCC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)[O-])O.[Na+]
Molecular Formula: C35H37ClNNaO3S
Molecular Weight: 610.2 g/mol

Dihydro Montelukast Sodium Salt

CAS No.: 142147-98-6

Reference Standards

VCID: VC0029053

Molecular Formula: C35H37ClNNaO3S

Molecular Weight: 610.2 g/mol

Dihydro Montelukast Sodium Salt - 142147-98-6

CAS No. 142147-98-6
Product Name Dihydro Montelukast Sodium Salt
Molecular Formula C35H37ClNNaO3S
Molecular Weight 610.2 g/mol
IUPAC Name sodium;2-[1-[[(1R)-1-[3-[2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetate
Standard InChI InChI=1S/C35H38ClNO3S.Na/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29;/h3-9,11-12,14,16,20-21,32,40H,10,13,15,17-19,22-23H2,1-2H3,(H,38,39);/q;+1/p-1/t32-;/m1./s1
Standard InChIKey IWPOHLXIZJIMST-RYWNGCACSA-M
Isomeric SMILES CC(C)(C1=CC=CC=C1CC[C@H](C2=CC=CC(=C2)CCC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)[O-])O.[Na+]
SMILES CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)CCC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)[O-])O.[Na+]
Canonical SMILES CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)CCC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)[O-])O.[Na+]
Synonyms (R)-1-[[[1-[3-[2-(7-Chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]cyclopropaneacetic Acid Monosodium Salt;
PubChem Compound 24758201
Last Modified Nov 11 2021
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